Cas no 2227907-17-5 (rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227907-17-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 5937449
• PubChem ID: 165695042
• Update Time: 2025-10-31

rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine
• 2227907-17-5
• EN300-1758820

• Inchi： 1S/C9H12N2/c1-6-2-3-7(5-11-6)8-4-9(8)10/h2-3,5,8-9H,4,10H2,1H3/t8-,9+/m0/s1
• InChI Key： WIJOPSTVNQUHNK-DTWKUNHWSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227907-17-5)

Rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227907-17-5, represents a unique structural motif that has been extensively studied for its potential biological activity and mechanistic insights. The presence of a cyclopropane ring fused with a pyridine derivative creates a distinct chemical scaffold that is both intriguing and promising for further exploration.

The molecular structure of rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine features a chiral center at the cyclopropane ring, which contributes to its stereochemical complexity. This stereochemistry is crucial for understanding its interactions with biological targets and for designing derivatives with enhanced efficacy. The pyridine moiety, specifically the 6-methylpyridin-3-yl group, introduces additional functional diversity, making this compound a versatile platform for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The cyclopropane ring, known for its strained three-membered structure, often enhances binding affinity and metabolic stability in drug candidates. When combined with the electron-deficient pyridine ring, this compound exhibits promising characteristics for further investigation in drug discovery.

Current research in the field of medicinal chemistry has highlighted the importance of chiral molecules in achieving optimal pharmacological outcomes. Rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine exemplifies this trend, as its stereochemistry plays a pivotal role in determining its biological activity. Studies have shown that subtle changes in the spatial arrangement of atoms can significantly alter the compound's interaction with biological targets, making it a valuable subject for structural optimization.

The synthesis of rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the cyclopropane ring and the introduction of the pyridine substituent require careful planning and execution to ensure high yields and purity. Advances in catalytic processes and asymmetric synthesis have made it possible to produce this compound with increasing efficiency, paving the way for large-scale applications in research and development.

One of the most exciting aspects of studying rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine is its potential application in addressing complex biological pathways. The compound's unique structural features make it a candidate for modulating various enzymatic and receptor systems. For instance, preliminary studies suggest that it may interact with targets involved in inflammation and neurodegeneration, offering hope for new therapeutic strategies.

The integration of computational modeling and high-throughput screening has accelerated the discovery process for compounds like rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine. By leveraging these technologies, researchers can rapidly identify promising derivatives and optimize their properties for clinical use. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts.

As our understanding of disease mechanisms continues to evolve, so does our need for innovative therapeutic agents. Rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine stands out as a compound with immense potential to contribute to this mission. Its unique structure and promising biological activity make it a cornerstone in ongoing research efforts aimed at developing next-generation pharmaceuticals.

The future of this compound looks bright as more scientists delve into its possibilities. By combining traditional organic synthesis with cutting-edge biotechnological methods, researchers are poised to unlock new therapeutic avenues. The journey from laboratory discovery to clinical application is long and challenging, but compounds like rac-(1R,2S)-2-(6-methylpyridin-3-yl)cyclopropan-1-amine offer hope that such endeavors will yield transformative results.